Cas no 1804671-85-9 (4-Chloro-6-(difluoromethyl)-3-hydroxy-2-methylpyridine)

• Product Name: 4-Chloro-6-(difluoromethyl)-3-hydroxy-2-methylpyridine
• CAS No: 1804671-85-9
• MF: C₇H₆ClF₂NO
• MW: 193.578447818756
• CID: 4866594
• Update Time: 2025-06-08

4-Chloro-6-(difluoromethyl)-3-hydroxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(difluoromethyl)-3-hydroxy-2-methylpyridine

• Inchi： 1S/C7H6ClF2NO/c1-3-6(12)4(8)2-5(11-3)7(9)10/h2,7,12H,1H3
• InChI Key： XHTRNICUYONFFU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)N=C(C)C=1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 4-Chloro-6-(difluoromethyl)-3-hydroxy-2-methylpyridine

Comprehensive Overview of 4-Chloro-6-(difluoromethyl)-3-hydroxy-2-methylpyridine (CAS No. 1804671-85-9)

4-Chloro-6-(difluoromethyl)-3-hydroxy-2-methylpyridine (CAS No. 1804671-85-9) is a specialized pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, characterized by its unique difluoromethyl and hydroxy functional groups, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel crop protection agents and bioactive molecules.

The structural features of 4-Chloro-6-(difluoromethyl)-3-hydroxy-2-methylpyridine contribute to its reactivity and stability under various conditions. The presence of a chloro substituent at the 4-position and a methyl group at the 2-position enhances its selectivity in chemical reactions. Meanwhile, the difluoromethyl moiety is known for its ability to modulate lipophilicity and metabolic stability, a trait highly sought after in modern agrochemical and pharmaceutical design. These attributes align with current trends in sustainable chemistry, where efficiency and environmental compatibility are prioritized.

In agrochemical applications, 4-Chloro-6-(difluoromethyl)-3-hydroxy-2-methylpyridine is often investigated as a precursor for herbicides and fungicides. Its mechanism of action typically involves interference with enzymatic pathways in target organisms, offering a promising solution for resistant weed and fungal strains. Given the rising global demand for food security, this compound’s role in developing next-generation crop protection products is a hot topic among researchers. Searches for "pyridine-based agrochemicals" or "difluoromethyl in pesticide design" reflect this growing interest.

From a pharmaceutical perspective, the hydroxy and difluoromethyl groups in 4-Chloro-6-(difluoromethyl)-3-hydroxy-2-methylpyridine make it a candidate for drug discovery. Fluorinated pyridines are increasingly prominent in medicinal chemistry due to their ability to improve drug bioavailability and target specificity. Queries like "fluorinated pyridine derivatives in medicine" or "CAS 1804671-85-9 applications" highlight the compound’s relevance in addressing unmet medical needs, such as antimicrobial resistance or chronic diseases.

Synthetic methodologies for 4-Chloro-6-(difluoromethyl)-3-hydroxy-2-methylpyridine often involve multi-step reactions, including halogenation, fluorination, and hydroxylation. Recent advancements in green chemistry have spurred interest in optimizing these processes to reduce waste and energy consumption. This aligns with broader industry shifts toward sustainable manufacturing, a theme frequently searched under terms like "eco-friendly synthesis of pyridine derivatives."

Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for characterizing 4-Chloro-6-(difluoromethyl)-3-hydroxy-2-methylpyridine and ensuring its purity. Quality control is paramount, especially when the compound is used in high-value applications. Discussions around "analytical methods for CAS 1804671-85-9" or "pyridine derivative purity standards" are common in professional forums, underscoring the need for precise measurement tools.

In material science, the electron-withdrawing properties of the difluoromethyl group in 4-Chloro-6-(difluoromethyl)-3-hydroxy-2-methylpyridine open doors for its use in organic electronics and coatings. Its potential in creating conductive polymers or corrosion inhibitors is an emerging area of study, resonating with searches for "pyridine-based advanced materials."

Regulatory and safety assessments of 4-Chloro-6-(difluoromethyl)-3-hydroxy-2-methylpyridine are essential for its commercial adoption. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. This pragmatic approach aligns with frequently asked questions like "CAS 1804671-85-9 safety data" or "pyridine derivative handling guidelines."

In summary, 4-Chloro-6-(difluoromethyl)-3-hydroxy-2-methylpyridine (CAS No. 1804671-85-9) represents a multifaceted compound with applications spanning agrochemicals, pharmaceuticals, and materials. Its structural ingenuity and adaptability to modern chemical challenges make it a subject of ongoing research and industrial innovation. By addressing user queries and industry trends, this overview highlights the compound’s significance in advancing science and technology.